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Compound of Interest

Compound Name:
Benzyl 2,6-dimethyl-4-

oxopiperidine-1-carboxylate

Cat. No.: B597242 Get Quote

Technical Guide: Benzyl 2,6-dimethyl-4-
oxopiperidine-1-carboxylate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Benzyl 2,6-dimethyl-4-oxopiperidine-1-carboxylate is a heterocyclic organic compound

containing a piperidine core structure. This technical guide provides a summary of its chemical

identity, including its IUPAC name and known synonyms. While this compound is available

commercially as a building block for chemical synthesis, detailed experimental protocols for its

preparation and comprehensive data on its biological activity are not extensively documented

in publicly accessible literature. This guide compiles the available information and presents a

putative synthetic approach based on established chemical principles for related structures.

Chemical Identity and Properties
A summary of the key identifiers and physicochemical properties for Benzyl 2,6-dimethyl-4-
oxopiperidine-1-carboxylate is provided below.
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Identifier Value

IUPAC Name
Benzyl 2,6-dimethyl-4-oxopiperidine-1-

carboxylate

Synonym
1-Piperidinecarboxylic acid, 2,6-dimethyl-4-oxo-,

phenylmethyl ester

CAS Number 1233932-12-1

Molecular Formula C₁₅H₁₉NO₃

Molecular Weight 261.32 g/mol

Boiling Point 393.2±42.0°C

Synthesis
A specific, detailed experimental protocol for the synthesis of Benzyl 2,6-dimethyl-4-
oxopiperidine-1-carboxylate is not readily available in the peer-reviewed literature. However,

a plausible synthetic route can be conceptualized based on established methods for the

synthesis of similar N-substituted piperidinones. A potential retrosynthetic analysis suggests

that the target molecule could be assembled from simpler, commercially available starting

materials.

A generalized workflow for a potential synthetic route is illustrated below. This would likely

involve the protection of a suitable amine, followed by the construction of the piperidinone ring

and subsequent functionalization.
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Conceptual Synthetic Workflow
Starting Materials

(e.g., a primary amine, a diketone precursor)

Ring Formation
(e.g., Paal-Knorr synthesis or similar cyclization)

Intermediate Piperidinone

N-Protection
(e.g., with Benzyl chloroformate)

Final Product
Benzyl 2,6-dimethyl-4-oxopiperidine-1-carboxylate

Click to download full resolution via product page

Caption: A conceptual workflow for the synthesis of Benzyl 2,6-dimethyl-4-oxopiperidine-1-
carboxylate.

Experimental Data
Comprehensive experimental data, such as Nuclear Magnetic Resonance (NMR), Infrared (IR),

and Mass Spectrometry (MS) spectra for Benzyl 2,6-dimethyl-4-oxopiperidine-1-
carboxylate, are not widely published. Researchers requiring this information would likely

need to perform their own analytical characterization.

Biological Activity and Signaling Pathways
There is currently no specific information available in the public domain regarding the biological

activity or the involvement of Benzyl 2,6-dimethyl-4-oxopiperidine-1-carboxylate in any
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signaling pathways. As a substituted piperidinone, it belongs to a class of compounds that are

of interest in medicinal chemistry; however, specific studies on this molecule have not been

reported.

Conclusion
Benzyl 2,6-dimethyl-4-oxopiperidine-1-carboxylate is a known chemical entity with

established identifiers. While it serves as a potential building block in synthetic chemistry, there

is a notable absence of detailed, publicly available information regarding its specific synthesis

protocols, comprehensive analytical data, and biological functions. The information provided in

this guide is based on currently accessible data from chemical suppliers and databases.

Further research would be necessary to fully characterize this compound and explore its

potential applications.

To cite this document: BenchChem. ["Benzyl 2,6-dimethyl-4-oxopiperidine-1-carboxylate
IUPAC name and synonyms"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b597242#benzyl-2-6-dimethyl-4-oxopiperidine-1-
carboxylate-iupac-name-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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